(4Z)-5-methyl-2-phenyl-4-{[(tetrahydrofuran-2-ylmethyl)amino]methylidene}-2,4-dihydro-3H-pyrazol-3-one

• IUPAC Name: 5-methyl-4-(oxolan-2-ylmethyliminomethyl)-2-phenyl-1H-pyrazol-3-one
• InChI: InChI=1S/C16H19N3O2/c1-12-15(11-17-10-14-8-5-9-21-14)16(20)19(18-12)13-6-3-2-4-7-13/h2-4,6-7,11,14,18H,5,8-10H2,1H3
• InChI Key: QRCRVRAGYFBXQV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N(N1)C2=CC=CC=C2)C=NCC3CCCO3
• Molecular Formula: C16H19N3O2
• Molecular Weight: 285.34 g/mol
• Solubility: >42.8 [ug/mL] (The mean of the results at pH 7.4)

Description

(4Z)-5-methyl-2-phenyl-4-{[(tetrahydrofuran-2-ylmethyl)amino]methylidene}-2,4-dihydro-3H-pyrazol-3-one is a useful research compound. Its molecular formula is C16H19N3O2 and its molecular weight is 285.347. The purity is usually 95%.
BenchChem offers high-quality (4Z)-5-methyl-2-phenyl-4-{[(tetrahydrofuran-2-ylmethyl)amino]methylidene}-2,4-dihydro-3H-pyrazol-3-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (4Z)-5-methyl-2-phenyl-4-{[(tetrahydrofuran-2-ylmethyl)amino]methylidene}-2,4-dihydro-3H-pyrazol-3-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Molecular Structure Analysis

Research on compounds structurally related to "(4Z)-5-methyl-2-phenyl-4-{[(tetrahydrofuran-2-ylmethyl)amino]methylidene}-2,4-dihydro-3H-pyrazol-3-one" includes studies on their molecular structure in both solid states using X-Ray diffraction and in solution through NMR spectroscopy. These studies help understand the compound's geometrical configurations and potential reactivity or interaction mechanisms with other molecules (Foces-Foces et al., 2010).

Corrosion Inhibition

Schiff base compounds, which share a similar framework, have been studied for their corrosion inhibitory properties on steel in acidic solutions. These studies are crucial for applications in corrosion science, where such compounds can significantly reduce the corrosion rate, showcasing their potential as protective agents in industrial settings (Emregül & Hayvalı, 2006).

Hydrogen Bonding and Self-Assembly

Several studies have focused on the hydrogen-bonded networks and self-assembly processes involving pyrazolone derivatives. These investigations reveal the compound's ability to form intricate molecular architectures, which could be leveraged in the development of novel materials or nanotechnology applications (Quiroga et al., 2010).